Cas no 54745-99-2 (8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxooctadecyl)-)

• Product Name: 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxooctadecyl)-
• CAS No: 54745-99-2
• MF: C₂₄H₄₅NO₂
• MW: 379.619607686996
• CID: 1590441
• Update Time: 2024-09-12

8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(1-oxooctadecyl)-
• 1-Octadecanone, 1-(8-oxa-3-azabicyclo[3.2.1]oct-3-yl)-

• Inchi： 1S/C24H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(26)25-20-22-18-19-23(21-25)27-22/h22-23H,2-21H2,1H3
• InChI Key： IJKSQWPYAWDFJK-UHFFFAOYSA-N
• SMILES： C(N1CC2OC(CC2)C1)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 379.34525

Experimental Properties

• Density: 0.948±0.06 g/cm3(Predicted)
• Boiling Point: 505.0±43.0 °C(Predicted)
• PSA: 29.54
• pka: -0.73±0.20(Predicted)